Cas no 1315368-20-7 (1-cyclopentylguanidine;hemi(sulfuric acid))

• Product Name: 1-cyclopentylguanidine;hemi(sulfuric acid)
• CAS No: 1315368-20-7
• MF: C₆H₁₅N₃O₄S
• MW: 225.266000032425
• CID: 4588230
• Update Time: 2025-10-21

1-cyclopentylguanidine;hemi(sulfuric acid) Chemical and Physical Properties

Names and Identifiers

• Bis(1-cyclopentylguanidine) sulfuric acid
• -cyclopentylguanidine)
• bis(N''-cyclopentylguanidine)
• bis(2-cyclopentylguanidine) sulfuric acid
• 1-cyclopentylguanidine;hemi(sulfuric acid)

• Inchi： 1S/C6H13N3.H2O4S/c7-6(8)9-5-3-1-2-4-5;1-5(2,3)4/h5H,1-4H2,(H4,7,8,9);(H2,1,2,3,4)
• InChI Key： ASQLDMGODIWUCL-UHFFFAOYSA-N
• SMILES： S(O)(O)(=O)=O.N(C1CCCC1)C(N)=N

Additional information on 1-cyclopentylguanidine;hemi(sulfuric acid)

Introduction to 1-cyclopentylguanidine;hemi(sulfuric acid) (CAS No. 1315368-20-7)

1-cyclopentylguanidine;hemi(sulfuric acid), identified by the Chemical Abstracts Service Number (CAS No.) 1315368-20-7, is a specialized chemical compound that has garnered significant attention in the field of pharmaceutical and biochemical research. This compound belongs to the class of guanidine derivatives, which are widely recognized for their diverse biological activities and potential therapeutic applications. The structural incorporation of a cyclopentyl group into the guanidine backbone introduces unique pharmacophoric features, making it a subject of intense study in medicinal chemistry.

The 1-cyclopentylguanidine;hemi(sulfuric acid) salt form is particularly interesting due to its enhanced solubility and stability compared to its free base counterpart. This property is crucial for pharmaceutical formulations, as it facilitates better absorption and bioavailability in biological systems. The hemisulfate derivative specifically indicates that the compound is complexed with sulfuric acid, forming a stable salt that is more amenable to various chemical and biological assays.

In recent years, there has been a surge in research focused on developing novel guanidine-based compounds for their antimicrobial, antiviral, and anticancer properties. The cyclopentyl substitution in 1-cyclopentylguanidine;hemi(sulfuric acid) introduces steric hindrance and alters electronic distributions, which can significantly influence its interactions with biological targets. This modification has been shown to enhance binding affinity and selectivity, making it a promising candidate for drug development.

One of the most compelling aspects of 1-cyclopentylguanidine;hemi(sulfuric acid) is its potential role in modulating enzyme activity. Guanidine derivatives are known to interact with various enzymes by acting as competitive inhibitors or allosteric modulators. The cyclopentyl group may further refine these interactions by altering the compound's conformational flexibility and binding pocket compatibility. Recent studies have demonstrated that derivatives of this nature can exhibit potent inhibitory effects on enzymes involved in metabolic pathways relevant to inflammation and cancer progression.

The pharmaceutical industry has been particularly interested in exploring the therapeutic potential of 1-cyclopentylguanidine;hemi(sulfuric acid) for its antimicrobial properties. Antibiotic resistance remains a formidable global health challenge, and novel compounds that can overcome existing resistance mechanisms are urgently needed. Preliminary in vitro studies have shown that 1-cyclopentylguanidine;hemi(sulfuric acid) exhibits broad-spectrum activity against both Gram-positive and Gram-negative bacteria. This is attributed to its ability to disrupt bacterial cell wall synthesis and interfere with essential metabolic processes.

Moreover, the compound's structural features make it a valuable tool for investigating protein-protein interactions and enzyme mechanisms. The guanidine moiety is known to form coordinate bonds with metal ions, which are critical cofactors for many enzymes. By incorporating a cyclopentyl group, researchers can fine-tune these interactions to study enzyme function in greater detail. This has implications not only for basic biochemical research but also for the development of targeted therapeutics.

The synthesis of 1-cyclopentylguanidine;hemi(sulfuric acid) involves multi-step organic transformations that require precise control over reaction conditions. The introduction of the cyclopentyl group typically involves Friedel-Crafts alkylation or nucleophilic substitution reactions, followed by functionalization with sulfuric acid to form the hemisulfate salt. Advanced synthetic techniques such as catalytic hydrogenation and protecting group strategies are often employed to ensure high yield and purity.

In terms of applications, 1-cyclopentylguanidine;hemi(sulfuric acid) has shown promise in preclinical models as a lead compound for drug discovery. Its unique structural features allow it to interact with multiple biological targets simultaneously, which is a desirable trait for developing multifunctional therapeutics. Current research efforts are focused on optimizing its pharmacokinetic properties and exploring its potential in treating chronic inflammatory diseases and neoplastic disorders.

The safety profile of 1-cyclopentylguanidine;hemi(sulfuric acid) is another critical area of investigation. While guanidine derivatives are generally well-tolerated, their efficacy and safety must be thoroughly evaluated before clinical translation. Animal studies have provided preliminary insights into its toxicity profile, suggesting that it exhibits low systemic toxicity at moderate doses. However, further studies are needed to assess long-term effects and potential side reactions.

One notable advantage of 1-cyclopentylguanidine;hemi(sulfuric acid) is its versatility in drug design applications. Its scaffold can be modified further by introducing additional functional groups or substituents to enhance specific biological activities. This flexibility makes it an attractive platform for structure-activity relationship (SAR) studies, allowing researchers to fine-tune its properties for targeted therapeutic outcomes.

The role of computational chemistry in studying 1-cyclopentylguanidine;hemi(sulfuric acid) cannot be overstated. Molecular modeling techniques have enabled researchers to predict binding affinities, identify potential drug candidates, and optimize synthetic routes with remarkable accuracy. These computational tools complement experimental approaches by providing rapid screening capabilities and mechanistic insights into molecular interactions.

In conclusion,1-cyclopentylguanidine;hemi(sulfuric acid (CAS No. 1315368-20-7) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and promising biological activities。 Its potential applications in antimicrobial therapy、enzyme inhibition、and chronic disease treatment make it a compound of great interest。 As research continues， further elucidation of its mechanisms of action will undoubtedly lead to innovative therapeutic strategies that address unmet medical needs。